Cas no 908334-12-3 (2-{1-(tert-butoxy)carbonylazetidin-3-yl}benzoic acid)

• Product Name: 2-{1-(tert-butoxy)carbonylazetidin-3-yl}benzoic acid
• CAS No: 908334-12-3
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• MDL: MFCD08460717
• CID: 5235519
• PubChem ID: 154733785
• Update Time: 2025-05-20

2-{1-(tert-butoxy)carbonylazetidin-3-yl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-(2-carboxyphenyl)-, 1-(1,1-dimethylethyl) ester
• 2-{1-(tert-butoxy)carbonylazetidin-3-yl}benzoic acid
• 908334-12-3
• 2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}benzoic acid
• 1-AZETIDINECARBOXYLIC ACID, 3-(2-CARBOXYPHENYL)-, 1-(1,1-DIMETHYLETHYL) E+
• 2-(1-(TERT-BUTOXYCARBONYL)AZETIDIN-3-YL)BENZOIC ACID
• 2-[1-(tert-butoxycarbonyl)azetidin-3-yl]benzoic acid
• CS-0262931
• EN300-843215
• F83384
• 2-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]benzoic acid

• MDL： MFCD08460717
• Inchi： 1S/C15H19NO4/c1-15(2,3)20-14(19)16-8-10(9-16)11-6-4-5-7-12(11)13(17)18/h4-7,10H,8-9H2,1-3H3,(H,17,18)
• InChI Key： OFTIMCAMJQGQDT-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C2=CC=CC=C2C(O)=O)C1

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{1-(tert-butoxy)carbonylazetidin-3-yl}benzoic acid

Comprehensive Overview of 2-{1-(tert-butoxy)carbonylazetidin-3-yl}benzoic acid (CAS No. 908334-12-3)

2-{1-(tert-butoxy)carbonylazetidin-3-yl}benzoic acid (CAS No. 908334-12-3) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a tert-butoxycarbonyl (Boc)-protected azetidine ring and a benzoic acid moiety, makes it a valuable intermediate for drug discovery and development. The compound's molecular formula is C₁₅H₁₉NO₄, with a molecular weight of 277.32 g/mol. Researchers frequently employ this compound in the synthesis of protease inhibitors, kinase modulators, and other bioactive molecules due to its versatile reactivity and stability under various conditions.

In recent years, the demand for 2-{1-(tert-butoxy)carbonylazetidin-3-yl}benzoic acid has surged, driven by its applications in peptide coupling reactions and small-molecule drug design. The Boc-protected azetidine group is particularly significant in medicinal chemistry, as it serves as a key building block for constrained peptides and macrocyclic compounds. This aligns with the growing interest in targeted therapies and precision medicine, where researchers seek structurally diverse scaffolds to modulate protein-protein interactions. Additionally, the compound's compatibility with solid-phase synthesis techniques has made it a staple in combinatorial chemistry libraries.

The synthesis of 2-{1-(tert-butoxy)carbonylazetidin-3-yl}benzoic acid typically involves multi-step organic transformations, including amidation, esterification, and deprotection protocols. Its purity and stability are critical for reproducible results, prompting rigorous analytical validation via HPLC, NMR, and mass spectrometry. These quality control measures address common user queries such as "How to verify the purity of Boc-protected intermediates?" or "What solvents are compatible with azetidine derivatives?"—topics frequently searched in academic and industrial forums.

From an industrial perspective, 908334-12-3 is often sourced from specialized suppliers catering to contract research organizations (CROs) and pharmaceutical manufacturers. Its role in high-throughput screening and fragment-based drug discovery underscores its relevance in modern drug development pipelines. Notably, the compound's benzoic acid functionality allows for further derivatization, enabling the creation of prodrugs or conjugates with improved pharmacokinetic properties—a hot topic in ADC (antibody-drug conjugate) research.

Environmental and regulatory considerations also play a role in the compound's usage. While 2-{1-(tert-butoxy)carbonylazetidin-3-yl}benzoic acid is not classified as hazardous, its handling requires standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation. This aligns with broader industry trends toward green chemistry and sustainable synthesis, where researchers prioritize eco-friendly solvents like 2-methyltetrahydrofuran (2-MeTHF) or cyclopentyl methyl ether (CPME) for reactions involving such intermediates.

In summary, 2-{1-(tert-butoxy)carbonylazetidin-3-yl}benzoic acid (CAS No. 908334-12-3) exemplifies the intersection of structural ingenuity and practical utility in organic chemistry. Its applications span from early-stage hit-to-lead optimization to late-stage API (active pharmaceutical ingredient) development, reflecting its adaptability to diverse research needs. As the pharmaceutical industry continues to explore undruggable targets and novel chemotypes, compounds like this will remain indispensable tools for innovation.